N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide

• IUPAC Name: 4-methylsulfanyl-3-(piperidine-1-carbonyl)-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C16H22N2O3S2/c1-3-9-17-23(20,21)13-7-8-15(22-2)14(12-13)16(19)18-10-5-4-6-11-18/h3,7-8,12,17H,1,4-6,9-11H2,2H3
• InChI Key: GHKDODPGMQSNJF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)S(=O)(=O)NCC=C)C(=O)N2CCCCC2
• Molecular Formula: C16H22N2O3S2
• Molecular Weight: 354.5 g/mol

Description

N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide, also known as AMTB, is a chemical compound that has gained attention in scientific research due to its potential as a selective blocker of a specific type of potassium channel.

Mechanism of Action

N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide selectively blocks the TREK-1 channel by binding to a specific site on the channel protein. This binding prevents the channel from opening and conducting potassium ions, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that this compound can effectively block the TREK-1 channel in both in vitro and in vivo models. In animal models, this compound has been shown to have anxiolytic and antidepressant effects, as well as analgesic effects in models of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide is its selectivity for the TREK-1 channel, which allows for more targeted research on the role of this channel in various neurological disorders. However, the limitations of this compound include its relatively low potency and the need for high concentrations to achieve effective blocking of the channel.

Future Directions

Future research on N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide could include the development of more potent analogs, as well as further investigation into the role of the TREK-1 channel in neurological disorders. Additionally, research could focus on the potential therapeutic applications of this compound in treating these conditions.

Scientific Research Applications

N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide has been primarily studied for its potential as a selective blocker of a specific type of potassium channel, known as the TREK-1 channel. This channel plays a role in regulating the excitability of neurons and is implicated in a range of neurological disorders, including depression, anxiety, and chronic pain. By selectively blocking the TREK-1 channel, this compound has the potential to be developed into a therapeutic agent for these conditions.